2-cyano-N-(3-methoxyphenyl)-3-[2-(thiophen-3-yl)-1,3-thiazol-4-yl]prop-2-enamide

• IUPAC Name: 2-cyano-N-(3-methoxyphenyl)-3-(2-thiophen-3-yl-1,3-thiazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C18H13N3O2S2/c1-23-16-4-2-3-14(8-16)20-17(22)13(9-19)7-15-11-25-18(21-15)12-5-6-24-10-12/h2-8,10-11H,1H3,(H,20,22)
• InChI Key: DSIBKOWLUTXKNA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C(=CC2=CSC(=N2)C3=CSC=C3)C#N
• Molecular Formula: C18H13N3O2S2
• Molecular Weight: 367.4 g/mol
• CAS No.: 1259235-09-0

Description

2-cyano-N-(3-methoxyphenyl)-3-[2-(thiophen-3-yl)-1,3-thiazol-4-yl]prop-2-enamide is a useful research compound. Its molecular formula is C18H13N3O2S2 and its molecular weight is 367.44. The purity is usually 95%.
BenchChem offers high-quality 2-cyano-N-(3-methoxyphenyl)-3-[2-(thiophen-3-yl)-1,3-thiazol-4-yl]prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-cyano-N-(3-methoxyphenyl)-3-[2-(thiophen-3-yl)-1,3-thiazol-4-yl]prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

2-cyano-N-(3-methoxyphenyl)-3-[2-(thiophen-3-yl)-1,3-thiazol-4-yl]prop-2-enamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological mechanisms, and activity against various biological targets, particularly in cancer research.

Chemical Structure and Synthesis

The compound features a cyano group, a methoxy-substituted phenyl ring, and a thiazole moiety. Its synthesis generally involves multi-step organic reactions, including the formation of amide bonds and the introduction of cyano and thiazole groups through specific reagents such as sodium cyanide and thioketones.

Anticancer Properties

Research has highlighted the anticancer potential of compounds similar to 2-cyano-N-(3-methoxyphenyl)-3-[2-(thiophen-3-yl)-1,3-thiazol-4-yl]prop-2-enamide. For instance, thieno[2,3-d]pyrimidine derivatives have demonstrated significant cytotoxic activity against various cancer cell lines. A study indicated that modifications to the thiazole structure can enhance the inhibitory effects on tumor cell proliferation .

Table 1: Summary of Cytotoxic Activities

Compound	Cancer Cell Line	IC50 (µM)	Mechanism of Action
Compound A	MDA-MB-231	27.6	Induces apoptosis via caspase activation
Compound B	A549 (lung)	29.3	Inhibits cell cycle progression
2-cyano-N-(3-methoxyphenyl)-3-[2-(thiophen-3-yl)-1,3-thiazol-4-yl]prop-2-enamide	TBD	TBD	TBD

The biological activity of this compound may be attributed to its ability to interact with specific cellular targets. The cyano group can act as an electrophile, facilitating interactions with nucleophilic sites on proteins or nucleic acids. The methoxy and thiazole groups may also contribute to binding affinity through hydrophobic interactions and hydrogen bonding.

Case Studies

In a recent study focusing on similar thiazole derivatives, researchers synthesized a series of compounds and evaluated their cytotoxic effects against breast cancer cells (MDA-MB-231). The results indicated that compounds with electron-withdrawing groups exhibited enhanced activity due to increased electron deficiency, which may improve their reactivity towards biological targets .